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Available Data on pan-KRAS-IN-13

The table below summarizes the key technical information found for pan-KRAS-IN-13 and a related

compound, Pan KRas-IN-1, for reference.

Property pan-KRAS-IN-13 Pan KRas-IN-1 (for context)

CAS Number 3033637-76-9 [1] 2791263-84-6 [2] [3]

Molecular
Formula

C₃₃H₃₁F₃N₆O₃ [1] C₃₃H₃₆F₃N₅O₃ [2] [3]

Molecular
Weight

616.63 [1] 607.67 [2] [3]

Biological
Activity

Potent KRAS inhibitor (IC₅₀: 2.75 nM for

G12D, 2.89 nM for G12V) [1]

Pan-KRAS inhibitor (IC₅₀: ≤2 nM for

multiple mutants) [3]

Documented
Storage

Information not found [1] 4°C (Powder, sealed storage, away
from moisture and light) [2] [3]

Purity Information not found 99.31% [2]
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The following diagram outlines a generalized experimental workflow for validating KRAS inhibitors,

synthesizing common steps from the literature [4] [5].
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Generalized workflow for the discovery and validation of KRAS inhibitors.

Key Experimental Details from Literature

Surface Plasmon Resonance (SPR): Used to determine binding affinity (KD). For example, the
novel inhibitor ISM061-018-2 demonstrated a binding affinity of 1.4 μM to KRAS-G12D [4].

Cell-Based Viability Assays: Employ tools like CellTiter-Glo to measure the anti-proliferative effects
of inhibitors (IC₅₀ values) on various cancer cell lines harboring different KRAS mutations [4] [3].

Functional Interaction Assays: Platforms like MaMTH-DS can be used to confirm that an inhibitor
disrupts the specific interaction between KRAS and its effector proteins (e.g., Raf1) in a dose-

responsive manner [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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